N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• IUPAC Name: N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H21ClN2O4/c1-25-17-8-13(9-18(26-2)19(17)27-3)20(24)22-7-6-12-11-23-16-5-4-14(21)10-15(12)16/h4-5,8-11,23H,6-7H2,1-3H3,(H,22,24)
• InChI Key: WBQYFVZEPRTTED-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCC2=CNC3=C2C=C(C=C3)Cl

Description

N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. The compound has been extensively studied for its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide involves the inhibition of various enzymes and receptors in the body. The compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function in patients with Alzheimer's disease. Additionally, the compound has been shown to modulate the activity of serotonin receptors, which can lead to antidepressant effects.
Biochemical and Physiological Effects:
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects on the body. The compound has been shown to improve cognitive function in animal models of Alzheimer's disease and has also been shown to have antidepressant effects. Additionally, the compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide in lab experiments is its unique mechanism of action and potential applications in various scientific fields. However, one of the limitations of using the compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide. One potential direction is to further investigate its potential as a therapeutic agent for various neurological disorders. Additionally, further research could be done to optimize the synthesis method of the compound and improve its solubility in water. Finally, the compound could be evaluated for its potential as a tool for studying the mechanisms of neurotransmitter release in the brain.
In conclusion, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide is a unique chemical compound that has potential applications in various scientific fields. Its mechanism of action and biochemical and physiological effects make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide involves the reaction of 5-chloroindole-3-acetic acid with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-[2-(5-chloro-1H-indol-3-yl)ethyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, the compound has been evaluated for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. In pharmacology, the compound has been studied for its potential as a therapeutic agent for various neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, the compound has been evaluated for its effects on neurotransmitter release and has shown potential as a tool for studying the mechanisms of neurotransmitter release.